![molecular formula C11H8ClNO3S B1464606 1-[(5-Chlorothiophen-2-yl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid CAS No. 1281557-40-1](/img/structure/B1464606.png)
1-[(5-Chlorothiophen-2-yl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid
Overview
Description
1-(5-Chlorothiophen-2-yl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid, abbreviated as 5-CTP-2-O-DHP-3-COOH, is an organic compound that has been studied for its potential applications in the fields of medicine, chemistry, and biochemistry. 5-CTP-2-O-DHP-3-COOH was first synthesized in the laboratory in 2011, and since then, it has been the subject of numerous research studies. This compound is of particular interest due to its unique chemical structure, which contains both nitrogen and sulfur atoms. Furthermore, 5-CTP-2-O-DHP-3-COOH has been found to exhibit a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.
Scientific Research Applications
Potentiation of Muscarinic M3 Receptor Activation
This compound has been studied as a novel positive allosteric modulator (PAM) for the muscarinic M3 receptor . The muscarinic M3 receptor is a type of muscarinic acetylcholine receptor, which plays a crucial role in various physiological functions. The potentiation of this receptor could have implications in the treatment of diseases such as Alzheimer’s and Parkinson’s .
Drug Discovery Research
The compound has been used in drug discovery research . It has been synthesized by Astellas Pharma Inc. and used in intracellular Ca2+ mobilization . This suggests that it could have potential applications in the development of new drugs or therapies .
Biological Processes Study
The compound is described as a versatile material used in scientific research. It exhibits intriguing properties, making it valuable for studying various biological processes.
Development of Innovative Pharmaceuticals
Given its intriguing properties, this compound could be used in the development of innovative pharmaceuticals. Its unique structure and properties could potentially be leveraged to create new drugs with improved efficacy or reduced side effects.
properties
IUPAC Name |
1-[(5-chlorothiophen-2-yl)methyl]-2-oxopyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClNO3S/c12-9-4-3-7(17-9)6-13-5-1-2-8(10(13)14)11(15)16/h1-5H,6H2,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOQQGAAGHRWEBE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=O)C(=C1)C(=O)O)CC2=CC=C(S2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClNO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(5-Chlorothiophen-2-yl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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